Cas no 186590-38-5 (Benzonitrile,3,4-difluoro-5-hydroxy-)
186590-38-5 structure
Product Name:Benzonitrile,3,4-difluoro-5-hydroxy-
CAS No:186590-38-5
MF:C7H3F2NO
MW:155.101628541946
CID:114867
PubChem ID:45090612
Update Time:2025-04-18
Benzonitrile,3,4-difluoro-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3,4-difluoro-5-hydroxy-
- Benzonitrile, 3,4-difluoro-5-hydroxy- (9CI)
- SCHEMBL18002603
- 3,4-Difluoro-5-hydroxybenzonitrile
- 186590-38-5
-
- Inchi: 1S/C7H3F2NO/c8-5-1-4(3-10)2-6(11)7(5)9/h1-2,11H
- InChI Key: RTWSBHDZPFYJRL-UHFFFAOYSA-N
- SMILES: FC1=C(C=C(C#N)C=C1O)F
Computed Properties
- Exact Mass: 155.01829
- Monoisotopic Mass: 155.01827004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Benzonitrile,3,4-difluoro-5-hydroxy- Related Literature
-
Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
186590-38-5 (Benzonitrile,3,4-difluoro-5-hydroxy-) Related Products
- 452-72-2(4-Fluoro-2-methylphenol)
- 331-62-4(3-Fluoro-4-methoxybenzonitrile)
- 394-50-3(3-fluoro-2-hydroxybenzaldehyde)
- 404-90-0(3-Fluoro-4-methoxyphenylacetonitrile)
- 403-54-3(3-Fluorobenzonitrile)
- 405-05-0(3-Fluoro-4-hydroxybenzaldehyde)
- 452-70-0(4-Fluoro-3-methylphenol)
- 452-85-7(5-Fluoro-2-methylphenol)
- 350-29-8(3-Fluoro-4-hydroxybenzoic acid)
- 405-04-9(3-Fluoro-4-hydroxybenzonitrile)
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